3-Methyl-4-(piperazin-1-yl)benzonitrile

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: 3-methyl-4-piperazin-1-ylbenzonitrile
• InChI: InChI=1S/C12H15N3/c1-10-8-11(9-13)2-3-12(10)15-6-4-14-5-7-15/h2-3,8,14H,4-7H2,1H3
• InChI Key: NVVKOLAQIQGBJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C#N)N2CCNCC2

Description

3-Methyl-4-(piperazin-1-yl)benzonitrile is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 4-fluoro-3-methylbenzonitrile (2.5 g, 18.50 mmol) in DMSO (Volume: 10.0 mL) was added piperazine (7.97 g, 92 mmol) at 23° C. The reaction was stirred at 140° C. for 16 hr. The reaction mixture was poured into H2O (100 mL) and the reaction vessel was rinsed with H2O (50 mL). The resulting suspension was filtered, rinsed with H2O (3×10 mL) and the resulting solid was dried in vacuo to provide 3-methyl-4-(piperazin-1-yl)benzonitrile (2.593 g, 12.88 mmol, 69.6% yield) as a white solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 2.21-2.30 (m, 3 H) 2.57-2.70 (m, 1 H) 2.83 (s, 8 H) 7.03-7.09 (m, 1 H) 7.55-7.62 (m, 2 H). ESI-MS: m/z 202.1 (M+H)+. mp=214.1-231.2° C.

Synthesis routes and methods II

Procedure details